Cas no 122813-53-0 (1,2-bis(2-methylpropyl)-1,4,5,6-tetrahydropyrimidine)

• Product name: 1,2-bis(2-methylpropyl)-1,4,5,6-tetrahydropyrimidine
• CAS No: 122813-53-0
• MF: C₁₂H₂₄N₂
• MW: 196.33236
• CID: 1214454
• PubChem ID: 14457266

1,2-bis(2-methylpropyl)-1,4,5,6-tetrahydropyrimidine Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(2-methylpropyl)-1,4,5,6-tetrahydropyrimidine
• 1,2-Diisobutyl-1,4,5,6-tetrahydropyrimidine
• pyrimidine, 1,4,5,6-tetrahydro-1,2-bis(2-methylpropyl)-
• LogP
• 122813-53-0
• 1,4,5,6-Tetrahydro-1,2-bis(2-methylpropyl)pyrimidine
• DTXSID901218045
• SCHEMBL9818816

• Inchi： InChI=1S/C12H24N2/c1-10(2)8-12-13-6-5-7-14(12)9-11(3)4/h10-11H,5-9H2,1-4H3
• InChI Key： RYHKDIYXDIUYBQ-UHFFFAOYSA-N
• SMILES： CC(C)CC1=NCCCN1CC(C)C

Computed Properties

• Exact Mass: 196.19412
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.6Ų

Experimental Properties

• Density: 0.93
• Boiling Point: 290.5°C at 760 mmHg
• Flash Point: 129.5°C
• Refractive Index: 1.5
• PSA: 15.6